N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide

• IUPAC Name: N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]furan-2-carboxamide
• InChI: InChI=1S/C18H9F6NO3/c19-8-1-3-10(20)13(5-8)25-18(26)14-4-2-9(28-14)7-27-17-15(23)11(21)6-12(22)16(17)24/h1-6H,7H2,(H,25,26)
• InChI Key: NLUDDIXXURERBB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)NC(=O)C2=CC=C(O2)COC3=C(C(=CC(=C3F)F)F)F)F
• Molecular Formula: C18H9F6NO3
• Molecular Weight: 401.3 g/mol

Description

N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound, also known as PTP1B inhibitor, has been found to have promising effects in the treatment of diabetes, obesity, and cancer. In

Mechanism of Action

The mechanism of action of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide involves the inhibition of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide. N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is an enzyme that negatively regulates insulin signaling by dephosphorylating insulin receptor substrates (IRS). Inhibition of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide leads to increased phosphorylation of IRS, which activates downstream signaling pathways involved in glucose uptake and metabolism. Additionally, N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been found to inhibit other signaling pathways involved in cancer cell growth, such as the STAT3 and JAK/STAT pathways.
Biochemical and Physiological Effects
N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been found to have several biochemical and physiological effects. Inhibition of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide leads to increased insulin sensitivity and glucose uptake, which can improve glycemic control in diabetes and obesity. Additionally, the compound has been found to inhibit cancer cell growth by targeting multiple signaling pathways. However, further research is needed to fully understand the biochemical and physiological effects of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide is its potency as a N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide inhibitor. This makes it a valuable tool for studying insulin signaling and glucose metabolism in vitro and in vivo. Additionally, the compound has shown promising effects in the treatment of cancer, making it a potential candidate for the development of anticancer drugs.
However, there are also limitations to using N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide in lab experiments. The compound has low solubility in water, which can make it difficult to work with in aqueous solutions. Additionally, the compound has not yet been extensively studied in clinical trials, so its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research on N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide. One area of research is the development of more potent and selective N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide inhibitors. This could lead to the development of more effective treatments for diabetes and obesity.
Another area of research is the development of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide analogs with improved solubility and pharmacokinetic properties. This could make the compound more suitable for use in clinical trials and eventual drug development.
Finally, more research is needed to fully understand the biochemical and physiological effects of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide in various disease states. This could lead to the development of new treatments for diabetes, obesity, and cancer.

Scientific Research Applications

N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been extensively studied for its potential applications in scientific research. One of the primary areas of research is the treatment of diabetes and obesity. The compound has been found to be a potent inhibitor of protein tyrosine phosphatase 1B (N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide), which is a key regulator of insulin signaling. Inhibition of N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide can improve insulin sensitivity and glucose uptake, making it a potential therapeutic target for diabetes and obesity.
Another area of research is the treatment of cancer. N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide has been found to inhibit the growth of cancer cells by targeting N-(2,5-difluorophenyl)-5-[(2,3,5,6-tetrafluorophenoxy)methyl]-2-furamide and other signaling pathways. This makes it a potential candidate for the development of anticancer drugs.